Cas no 1379811-40-1 (2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride)

• Product Name: 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride
• CAS No: 1379811-40-1
• MF: C₁₇H₂₀ClNO
• MW: 289.799803733826
• CID: 4779187
• Update Time: 2025-05-20

2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(Biphenyl-4-yloxy)-1-cyclopropylethyl]-amine hydrochloride
• [2-(biphenyl-4-yloxy)-1-cyclopropylethyl]amine HCl
• 2-([1,1'-Biphenyl]-4-yloxy)-1-cyclopropylethanamine hydrochloride
• 2-([1,1'-Biphenyl]-4-yloxy)-1-cyclopropylethan-1-amine hydrochloride
• 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride

• Inchi： 1S/C17H19NO.ClH/c18-17(15-6-7-15)12-19-16-10-8-14(9-11-16)13-4-2-1-3-5-13;/h1-5,8-11,15,17H,6-7,12,18H2;1H
• InChI Key： QBNALJPSGCMMKR-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C2C=CC=CC=2)=CC=1)CC(C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 262
• Topological Polar Surface Area: 35.2

Additional information on 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride

2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1379811-40-1, known as 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a biphenyl group, a cyclopropane ring, and an amine functional group. The biphenyl moiety, specifically at the 4-position, contributes to the molecule's aromaticity and potential for diverse chemical interactions. The cyclopropane ring introduces strain and rigidity, which can influence the compound's reactivity and bioavailability. The amine group, in its hydrochloride form, adds a cationic charge, enhancing its solubility in polar solvents and potentially improving its pharmacokinetic properties.

Recent studies have highlighted the importance of biphenyl-containing compounds in drug discovery. Biphenyl groups are often used to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes. In the case of 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride, the biphenyl group is attached via an ether linkage, which may modulate the molecule's electronic properties and reactivity. This structural feature has been shown to play a critical role in the compound's ability to interact with biological targets, such as enzymes or receptors.

The cyclopropane ring in this compound is another key structural element that has been extensively studied. Cyclopropane rings are known for their high ring strain, which can lead to unique reactivity patterns. In 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride, the cyclopropane ring is directly attached to the amine group, creating a rigid structure that may influence the molecule's conformational flexibility. This rigidity can be advantageous in drug design, as it can lead to more predictable interactions with biological targets.

Recent research has also focused on the synthesis and optimization of cyclopropylethylamine derivatives. These compounds have been explored for their potential as inhibitors of various enzymes and signaling pathways. For example, some studies have demonstrated that cyclopropylethylamine-containing molecules can modulate the activity of G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for conditions such as hypertension, anxiety, and depression.

The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications due to its enhanced solubility and stability. The presence of the hydrochloride ion not only neutralizes the amine's basicity but also improves the compound's compatibility with aqueous formulations. This makes 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride a promising candidate for further exploration in drug development.

In terms of synthesis, 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, which is crucial for producing high-purity enantiomers required for pharmacological studies.

From a pharmacological perspective, this compound has shown potential as a modulator of neurotransmitter systems. For instance, it has been investigated for its ability to influence dopamine and serotonin signaling pathways, which are implicated in neurodegenerative diseases such as Parkinson's disease and mood disorders like depression. Preclinical studies have demonstrated that biphenyloxycyclopropylethylamines can exhibit selective binding to certain receptor subtypes, suggesting their potential as therapeutic agents.

Moreover, computational modeling techniques have been employed to predict the binding affinity and selectivity of 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride for various biological targets. These studies have provided valuable insights into the molecular determinants of its activity and have guided further optimization efforts. For example, molecular dynamics simulations have revealed that the biphenyl group plays a critical role in stabilizing interactions within receptor binding pockets.

In conclusion, 2-(Biphenyl-4-yloxy)-1-cyclopropylethylamine hydrochloride (CAS No. 1379811-40-1) represents a compelling example of how structural features such as biphenyloxysubstituents and cyclopropane rings can be leveraged to design molecules with desirable pharmacological properties. As research continues to uncover its potential applications in drug development, this compound stands out as an important tool for advancing our understanding of complex biological systems.